Cas no 31551-28-7 (2-Pentenenitrile,2-methyl-, (2E)-)

2-Pentenenitrile,2-methyl-, (2E)- structure
31551-28-7 structure
Product Name:2-Pentenenitrile,2-methyl-, (2E)-
CAS No:31551-28-7
MF:C6H9N
MW:95.1423614025116
CID:312141
PubChem ID:5352201
Update Time:2025-04-19

2-Pentenenitrile,2-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenenitrile,2-methyl-, (2E)-
    • cis-3-Aethyl-2-methyl-acrylnitril
    • (2E)-2-methylpent-2-enenitrile
    • (E)-2-Methyl-2-pentenenitrile
    • (E)-2-Methylpent-2-enenitrile
    • 2-Pentenenitrile, 2-methyl, (E)-
    • 2-Pentenenitrile, 2-methyl-, (E)-
    • cis-2-Methyl-2-pentenenitrile
    • HSDB 6163
    • trans-alpha-Methyl-beta-ethylacrylonitrile
    • TRANS-.ALPHA.-METHYL-.BETA.-ETHYLACRYLONITRILE
    • (2E)-2-CYANOPENT-2-ENE
    • NS00049992
    • (E)-2-METHYL-2-PENTENENITRILE [HSDB]
    • Q27290686
    • 2-METHYL-2-PENTENENITRILE, (2E)-
    • 2-Pentenenitrile, 2-methyl-, (2E)-
    • 31551-28-7
    • EINECS 250-694-6
    • (2E)-2-methyl-2-pentenenitrile
    • UNII-U4SHU6UFHX
    • DTXSID90885505
    • 2-METHYL-2-PENTENENITRILE, (E)-
    • U4SHU6UFHX
    • Inchi: 1S/C6H9N/c1-3-4-6(2)5-7/h4H,3H2,1-2H3/b6-4+
    • InChI Key: MLPZAALXVQOBFB-GQCTYLIASA-N
    • SMILES: N#C/C(/C)=C/CC

Computed Properties

  • Exact Mass: 95.07357
  • Monoisotopic Mass: 95.073499
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 0.831
  • Boiling Point: 147.4°C at 760 mmHg
  • Flash Point: 42.1°C
  • Refractive Index: 1.431
  • PSA: 23.79
  • LogP: log Kow= 0.4
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